Cas no 141434-65-3 (3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(phenylmethyl)-, (2a,3b,4b)- (9CI))
141434-65-3 structure
Product Name:3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(phenylmethyl)-, (2a,3b,4b)- (9CI)
CAS No:141434-65-3
MF:C12H17NO3
MW:223.268283605576
CID:188615
PubChem ID:452007
Update Time:2025-04-19
3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(phenylmethyl)-, (2a,3b,4b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(phenylmethyl)-, (2a,3b,4b)- (9CI)
- (2R,3R,4S)-1-benzyl-2-(hydroxymethyl)pyrrolidine-3,4-diol
- 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-1-(phenylmethyl)-, (2a,3b,4b)-
- 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-1-(phenylmethyl)-, (2alpha,3beta,4beta)-
- N-Benzyl-1,4-dideoxy-1,4-imino-D-ribitol
- SCHEMBL7912849
- 141434-65-3
- CHEMBL445249
- BzDRib
- DTXSID10161732
-
- Inchi: 1S/C12H17NO3/c14-8-10-12(16)11(15)7-13(10)6-9-4-2-1-3-5-9/h1-5,10-12,14-16H,6-8H2/t10-,11+,12-/m1/s1
- InChI Key: SBDAWMSBMQBJRA-GRYCIOLGSA-N
- SMILES: O[C@H]1[C@H](CN(CC2C=CC=CC=2)[C@@H]1CO)O
Computed Properties
- Exact Mass: 223.12091
- Monoisotopic Mass: 223.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 63.9Ų
Experimental Properties
- PSA: 63.93
3,4-Pyrrolidinediol,2-(hydroxymethyl)-1-(phenylmethyl)-, (2a,3b,4b)- (9CI) Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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